3-[[3,5-bis(trifluoroMethyl)phenyl]aMino]-4-[(8α,9S)-cinchonan-9-ylaMino]-3-Cyclobutene-1,2-dione
3-[[3,5-bis(trifluoroMethyl)phenyl]aMino]-4-[(8α,9S)-cinchonan-9-ylaMino]-3-Cyclobutene-1,2-dione
Brand Name:
Vulcanchem
CAS No.:
1256245-86-9
VCID:
VC0110746
InChI:
InChI=1S/C31H26F6N4O2/c1-2-16-15-41-10-8-17(16)11-24(41)25(22-7-9-38-23-6-4-3-5-21(22)23)40-27-26(28(42)29(27)43)39-20-13-18(30(32,33)34)12-19(14-20)31(35,36)37/h2-7,9,12-14,16-17,24-25,39-40H,1,8,10-11,15H2/t16-,17-,24-,25-/m0/s1
SMILES:
C=CC1CN2CCC1CC2C(C3=CC=NC4=CC=CC=C34)NC5=C(C(=O)C5=O)NC6=CC(=CC(=C6)C(F)(F)F)C(F)(F)F
Molecular Formula:
C31H26F6N4O2
Molecular Weight:
600.565
3-[[3,5-bis(trifluoroMethyl)phenyl]aMino]-4-[(8α,9S)-cinchonan-9-ylaMino]-3-Cyclobutene-1,2-dione
CAS No.: 1256245-86-9
Main Products
VCID: VC0110746
Molecular Formula: C31H26F6N4O2
Molecular Weight: 600.565
CAS No. | 1256245-86-9 |
---|---|
Product Name | 3-[[3,5-bis(trifluoroMethyl)phenyl]aMino]-4-[(8α,9S)-cinchonan-9-ylaMino]-3-Cyclobutene-1,2-dione |
Molecular Formula | C31H26F6N4O2 |
Molecular Weight | 600.565 |
IUPAC Name | 3-[3,5-bis(trifluoromethyl)anilino]-4-[[(S)-[(2S,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-quinolin-4-ylmethyl]amino]cyclobut-3-ene-1,2-dione |
Standard InChI | InChI=1S/C31H26F6N4O2/c1-2-16-15-41-10-8-17(16)11-24(41)25(22-7-9-38-23-6-4-3-5-21(22)23)40-27-26(28(42)29(27)43)39-20-13-18(30(32,33)34)12-19(14-20)31(35,36)37/h2-7,9,12-14,16-17,24-25,39-40H,1,8,10-11,15H2/t16-,17-,24-,25-/m0/s1 |
Standard InChIKey | FWJUZWUOETZTNW-SEMUBUJISA-N |
SMILES | C=CC1CN2CCC1CC2C(C3=CC=NC4=CC=CC=C34)NC5=C(C(=O)C5=O)NC6=CC(=CC(=C6)C(F)(F)F)C(F)(F)F |
Synonyms | 3-[[3,5-bis(trifluoroMethyl)phenyl]aMino]-4-[(8α,9S)-cinchonan-9-ylaMino]-3-Cyclobutene-1,2-dione |
Last Modified | Aug 20 2021 |
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